Ethyl 3-(3-fluorophenylamino)-2-methyl-3-oxopropanoate

• Molecular Formula: C12H14FNO3
• Molecular Weight: 239.24 g/mol
• IUPAC Name: ethyl 3-(3-fluoroanilino)-2-methyl-3-oxopropanoate
• InChI: InChI=1S/C12H14FNO3/c1-3-17-12(16)8(2)11(15)14-10-6-4-5-9(13)7-10/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key: NRCBPAZKQSABRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)C(=O)NC1=CC(=CC=C1)F

Description

Ethyl 3-(3-fluorophenylamino)-2-methyl-3-oxopropanoate is a useful research compound. Its molecular formula is C12H14FNO3 and its molecular weight is 239.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared according to Procedure A using 3-fluoroaniline (18 mL, 187 mmol), pyridine (31 mL, 374 mmol) and diethyl methylmalonate (48 mL, 281 mmol). The crude was purified by column chromatography on silica (using a gradient of hexanes:EtOAc, 1:0 to 3:1 as eluant) to give ethyl 3-(3-fluorophenylamino)-2-methyl-3-oxopropanoate as a light brown solid. Mass Spectrum (ESI) m/e=240.1 (M+1).